Cas no 14126-40-0 (Bis(triphenylphosphine)cobalt (ii) chloride)

• Product Name: Bis(triphenylphosphine)cobalt (ii) chloride
• CAS No: 14126-40-0
• MF: C₃₆H₃₀Cl₂CoP₂
• MW: 654.410130023956
• MDL: MFCD00010010
• CID: 234417
• Update Time: 2025-05-21

Bis(triphenylphosphine)cobalt (ii) chloride Chemical and Physical Properties

Names and Identifiers

• dichlorocobalt
• triphenylphosphanium
• Dichlorobis(triphenylphosphine)cobalt(II)
• Dichlorobis(triphenylphosphine) cobalt
• dichlorocobalt,triphenylphosphane
• [Co(PPh3)2Cl2]
• [Co(triphenylphosphane)2Cl2]
• [CoCl2(PPh3)2]
• BIS(TRIPHENYLPHOSPHINE)COBALT (II) CHLORIDE
• Co(PPh3)Cl2
• CoCl2(PPh3)2
• Nsc303234
• Bis(triphenylphosphine)cobalt dichloride
• Bis(triphenylphosphine)cobalt (ii) chloride

• MDL： MFCD00010010
• Inchi： 1S/2C18H15P.2ClH.Co/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;/h2*1-15H;2*1H;/q;;;;+2/p-2
• InChI Key： OPRPFIIIFJLFCE-UHFFFAOYSA-L
• SMILES： [Co](Cl)Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 653.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 41
• Rotatable Bond Count: 6

Experimental Properties

• Melting Point: 236 °C (dec.) (lit.)
• PSA: 27.18000
• LogP: 8.26860
• Sensitiveness: air sensitive

Bis(triphenylphosphine)cobalt (ii) chloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 36
• Hazardous Material Identification：
• Risk Phrases：20/21/22
• Storage Condition：Inert atmosphere,2-8°C(BD302310)

Additional information on Bis(triphenylphosphine)cobalt (ii) chloride

Bis(triphenylphosphine)cobalt (II) Chloride: A Comprehensive Overview

Bis(triphenylphosphine)cobalt (II) chloride, also known by its CAS number 14126-40-0, is a coordination compound that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound, with the formula [CoCl₂(PPh₃)₂], consists of a cobalt(II) center coordinated by two triphenylphosphine ligands and two chloride ions. The molecule's structure and electronic properties make it a versatile tool in various chemical reactions, particularly in catalytic processes and organometallic transformations.

The synthesis of Bis(triphenylphosphine)cobalt (II) chloride typically involves the reaction of cobalt(II) chloride with triphenylphosphine in a suitable solvent. This reaction is often carried out under inert atmospheric conditions to prevent unwanted side reactions. The resulting product is a deep red crystalline solid, which is stable under most conditions but requires careful handling to maintain its integrity. Recent studies have explored alternative synthetic routes, including the use of microwave-assisted synthesis, which has shown promise in improving reaction efficiency and yield.

One of the most notable applications of Bis(triphenylphosphine)cobalt (II) chloride is its role as a catalyst in various organic reactions. For instance, it has been employed in the catalytic cycle of hydroformylation reactions, where it facilitates the addition of CO and H₂ to alkenes to form aldehydes. This reaction is pivotal in the industrial production of aldehydes and derivatives, making this compound a critical component in modern chemical manufacturing.

Recent research has also highlighted the potential of Bis(triphenylphosphine)cobalt (II) chloride in asymmetric catalysis. By modifying the ligand environment or incorporating additional chiral auxiliaries, researchers have demonstrated enhanced enantioselectivity in certain reactions. These advancements underscore the adaptability of this compound and its suitability for more complex chemical transformations.

In addition to its catalytic applications, Bis(triphenylphosphine)cobalt (II) chloride has been studied for its role in organometallic synthesis. The compound serves as a precursor for generating cobalt-based complexes with unique electronic and structural properties. For example, it can be used to synthesize cobalt carbonyl complexes, which are valuable intermediates in metal carbonyl chemistry.

The electronic structure of Bis(triphenylphosphine)cobalt (II) chloride plays a crucial role in its reactivity. The cobalt(II) center exhibits a d⁷ electron configuration, which contributes to its ability to engage in various coordination modes with substrates. This flexibility allows the compound to participate in both oxidative addition and reductive elimination processes, making it a valuable tool in transition metal chemistry.

Recent studies have also investigated the photophysical properties of Bis(triphenylphosphine)cobalt (II) chloride, particularly under UV-vis spectroscopy. These studies have revealed insights into the compound's excited-state dynamics and its potential applications in light-driven reactions. Such findings open new avenues for leveraging this compound in emerging areas such as photocatalysis and energy conversion.

In terms of stability and handling, Bis(triphenylphosphine)cobalt (II) chloride is generally stable under ambient conditions but should be protected from moisture and oxygen to prevent degradation. Its solubility in common organic solvents facilitates its use in solution-phase reactions, further enhancing its utility in research and industrial settings.

Looking ahead, ongoing research continues to explore new applications and modifications of Bis(triphenylphosphine)cobalt (II) chloride. Its role as a catalyst in sustainable chemical processes aligns with current trends toward greener chemistry practices. By optimizing reaction conditions and exploring novel ligand systems, scientists aim to unlock even greater potential for this versatile compound.

In conclusion, Bis(triphenylphosphine)cobalt (II) chloride stands as a testament to the ingenuity of organometallic chemistry. Its unique properties and wide-ranging applications make it an indispensable tool for researchers and industry professionals alike. As advancements continue to emerge, this compound will undoubtedly remain at the forefront of chemical innovation.